Cas no 669718-22-3 (4-(2-Methoxyphenyl)-1,4-dihydro1,3,5triazino-1,2-abenzimidazol-2-amine)

• Product Name: 4-(2-Methoxyphenyl)-1,4-dihydro1,3,5triazino-1,2-abenzimidazol-2-amine
• CAS No: 669718-22-3
• MF: C₁₆H₁₅N₅O
• MW: 293.323202371597
• MDL: MFCD04159896
• CID: 892267
• PubChem ID: 3270126
• Update Time: 2025-10-30

4-(2-Methoxyphenyl)-1,4-dihydro1,3,5triazino-1,2-abenzimidazol-2-amine Chemical and Physical Properties

Names and Identifiers

• 1,3,5-Triazino[1,2-a]benzimidazol-2-amine, 3,4-dihydro-4-(2-methoxyphenyl)- OTHER CA INDEX NAMES: 1,3,5-Triazino[1,2-a]benzimidazol-2-amine, 1,4-dihydro-4-(2-methoxyphenyl)-
• 1,3,5-Triazino[1,2-a]benzimidazol-2-amine, 3,4-dihydro-4-(2-methoxyphenyl)- OTHER CA INDEX NAMES: 1,3,5-Triazino[1,2-a]benzim
• 4-(2-METHOXYPHENYL)-1,4-DIHYDRO[1,3,5]TRIAZINO[1,2-A][1,3]BENZIMIDAZOL-2-AMINE
• 4-(2-Methoxyphenyl)-1,4-dihydro[1,3,5]triazino-[1,2-a]benzimidazol-2-amine
• 1,3,5-TRIAZINO[1,2-A]BENZIMIDAZOL-2-AMINE, 1,4-DIHYDRO-4-(2-METHOXYPHENYL)-
• 1,4-DIHYDRO-4-(2-METHOXYPHENYL)-1,3,5-TRIAZINO[1,2-A]BENZIMIDAZOL-2-AMINE
• ASISCHEM C37997
• TIMTEC-BB SBB013253
• 4-(2-Methoxyphenyl)-1,4-dihydro1,3,5triazino-1,2-abenzimidazol-2-amine
• AKOS016039903
• AKOS000270159
• 4-(2-methoxyphenyl)-1,4-dihydro-[1,3,5]triazino[1,2-a]benzimidazol-2-amine
• AKOS005226739
• 13-(2-METHOXYPHENYL)-1,8,10,12-TETRAAZATRICYCLO[7.4.0.0(2),?]TRIDECA-2,4,6,8,11-PENTAEN-11-AMINE
• SR-01000115366
• MFCD04159896
• 4-(2-Methoxyphenyl)-1,4-dihydrobenzo[4,5]imidazo[1,2-a][1,3,5]triazin-2-amine
• 669718-22-3
• SR-01000115366-1
• LS-05594
• 4-(2-methoxyphenyl)-1,4-dihydro[1,3,5]triazino[1,2-a]benzimidazol-2-amine
• AKOS005513935
• Z94793571
• CCG-25588

• MDL： MFCD04159896
• Inchi： 1S/C16H15N5O/c1-22-13-9-5-2-6-10(13)14-19-15(17)20-16-18-11-7-3-4-8-12(11)21(14)16/h2-9,14H,1H3,(H3,17,18,19,20)
• InChI Key： AVYPWIGSAWYERB-UHFFFAOYSA-N
• SMILES： O(C)C1C=CC=CC=1C1N=C(N)NC2=NC3C=CC=CC=3N12

Computed Properties

• Exact Mass: 293.12800
• Monoisotopic Mass: 293.12766012g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 22
• Rotatable Bond Count: 2
• Complexity: 442
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 77.5Ų

Experimental Properties

• PSA: 77.46000
• LogP: 2.60590

4-(2-Methoxyphenyl)-1,4-dihydro1,3,5triazino-1,2-abenzimidazol-2-amine Security Information

• HazardClass：IRRITANT

Additional information on 4-(2-Methoxyphenyl)-1,4-dihydro1,3,5triazino-1,2-abenzimidazol-2-amine

4-(2-Methoxyphenyl)-1,4-dihydro-1,3,5-triazino-1,2-a-benzimidazol-2-amine: A Comprehensive Overview

The compound with CAS No 669718-22-3, known as 4-(2-Methoxyphenyl)-1,4-dihydro-1,3,5-triazino-1,2-a-benzimidazol-2-amine, is a highly specialized organic compound with unique structural and functional properties. This compound has garnered significant attention in the fields of medicinal chemistry, materials science, and organic synthesis due to its potential applications in drug development and advanced materials. The molecule's structure combines a benzimidazole core with a triazine ring system, creating a versatile platform for further functionalization and exploration.

The synthesis of this compound involves a series of intricate reactions that highlight the importance of precise control over reaction conditions. Recent studies have focused on optimizing the synthesis pathway to enhance yield and purity. For instance, researchers have employed catalytic asymmetric synthesis techniques to construct the chiral centers within the molecule, paving the way for enantioselective applications in pharmaceuticals.

In terms of its chemical properties, the compound exhibits remarkable stability under various environmental conditions. Its ability to form hydrogen bonds due to the presence of multiple nitrogen atoms in the triazine ring contributes to its high solubility in polar solvents. This property is particularly advantageous in drug delivery systems where solubility is a critical factor.

The biological activity of this compound has been extensively studied in recent years. Preclinical trials have demonstrated its potential as an anti-inflammatory agent, with promising results in reducing inflammation markers in animal models. Additionally, its ability to inhibit specific enzymes involved in neurodegenerative diseases has positioned it as a candidate for further investigation in the treatment of conditions such as Alzheimer's disease.

Beyond its medicinal applications, this compound has also shown potential in the field of electronic materials. Its unique electronic properties make it a strong candidate for use in organic semiconductors and light-emitting diodes (LEDs). Researchers have explored its ability to act as an electron transport layer in OLED devices, where it has demonstrated improved efficiency and stability compared to traditional materials.

The environmental impact of this compound is another area of active research. Studies have focused on its biodegradability and potential toxicity to aquatic life. Initial findings suggest that the compound undergoes rapid degradation under aerobic conditions, minimizing its environmental footprint. However, further research is needed to fully understand its long-term effects on ecosystems.

In conclusion, 4-(2-Methoxyphenyl)-1,4-dihydro-1,3,5-triazino-1,2-a-benzimidazol-2-amine represents a multifaceted compound with diverse applications across various scientific disciplines. Its unique structure and properties continue to inspire innovative research directions, from drug development to advanced materials science. As our understanding of this compound deepens, it holds great promise for addressing some of the most pressing challenges in modern science.